Cas no 1119451-34-1 (3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole)

• Product Name: 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole
• CAS No: 1119451-34-1
• MF: C₈H₁₂ClN₃S
• MW: 217.718978881836
• MDL: MFCD12027294
• CID: 1070955
• PubChem ID: 25219682
• Update Time: 2025-10-11

3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole
• 1-(4-Chloro-1,2,5-thiadiazol-3-yl)azepane
• 3-(1-azepanyl)-4-chloro-1,2,5-thiadiazole
• AG-A-14216
• ALBB-006959
• CTK6H4377
• SBB048482
• STK504212
• CS-0325240
• MFCD12027294
• 1119451-34-1
• AKOS000265780
• LS-02512
• DTXSID30649284
• F2167-4653

• MDL： MFCD12027294
• Inchi： 1S/C8H12ClN3S/c9-7-8(11-13-10-7)12-5-3-1-2-4-6-12/h1-6H2
• InChI Key： NCWGMSUYBQOJMV-UHFFFAOYSA-N
• SMILES： ClC1C(=NSN=1)N1CCCCCC1

Computed Properties

• Exact Mass: 217.0440463g/mol
• Monoisotopic Mass: 217.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.3Ų

3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole

Recent Advances in the Study of 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole (CAS: 1119451-34-1)

The compound 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole (CAS: 1119451-34-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole as a scaffold for the development of novel bioactive molecules. Its structural features, including the azepane ring and the chloro-substituted thiadiazole moiety, make it an attractive candidate for modulating various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, with promising preliminary results.

One of the most notable advancements in the study of this compound is its application in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole exhibited potent inhibitory activity against a range of kinases, including those implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, providing a solid foundation for further optimization.

In addition to its kinase inhibitory properties, recent research has also explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole derivatives displayed significant activity against certain GPCRs, suggesting its utility in the treatment of neurological disorders. The study emphasized the importance of the chloro-substitution in enhancing the compound's binding affinity and metabolic stability.

Another area of interest is the compound's role in antimicrobial therapy. A 2022 study published in Antimicrobial Agents and Chemotherapy investigated the efficacy of 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole derivatives against multidrug-resistant bacterial strains. The results indicated that these derivatives exhibited broad-spectrum activity, particularly against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. This finding underscores the compound's potential as a lead structure for the development of new antibiotics.

Despite these promising developments, challenges remain in the optimization of 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. However, the compound's diverse biological activities and structural flexibility make it a valuable tool for medicinal chemists and a promising candidate for future drug discovery efforts.

In conclusion, the latest research on 3-(Azepan-1-yl)-4-chloro-1,2,5-thiadiazole (CAS: 1119451-34-1) highlights its potential as a versatile scaffold for the development of novel therapeutics. Its applications in kinase inhibition, GPCR modulation, and antimicrobial therapy demonstrate its broad utility in addressing unmet medical needs. Continued research and optimization efforts are expected to further elucidate its mechanisms of action and pave the way for clinical translation.